Cas no 1547793-75-8 (1-2-bromo-4-(trifluoromethyl)phenylpropan-2-ol)

• Product Name: 1-2-bromo-4-(trifluoromethyl)phenylpropan-2-ol
• CAS No: 1547793-75-8
• MF: C₁₀H₁₀BrF₃O
• MW: 283.08501291275
• CID: 6021452
• PubChem ID: 115512218
• Update Time: 2025-05-23

1-2-bromo-4-(trifluoromethyl)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-bromo-4-(trifluoromethyl)phenylpropan-2-ol
• 1547793-75-8
• 1-[2-bromo-4-(trifluoromethyl)phenyl]propan-2-ol
• EN300-1933318

• Inchi： 1S/C10H10BrF3O/c1-6(15)4-7-2-3-8(5-9(7)11)10(12,13)14/h2-3,5-6,15H,4H2,1H3
• InChI Key： DKXWTRRKGRLHBO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C=CC=1CC(C)O

Computed Properties

• Exact Mass: 281.98671g/mol
• Monoisotopic Mass: 281.98671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-2-bromo-4-(trifluoromethyl)phenylpropan-2-ol

Professional Introduction to Compound with CAS No. 1547793-75-8 and Product Name: 1-2-bromo-4-(trifluoromethyl)phenylpropan-2-ol

The compound identified by the CAS number 1547793-75-8 and the product name 1-2-bromo-4-(trifluoromethyl)phenylpropan-2-ol represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and molecular biology studies.

Structurally, 1-2-bromo-4-(trifluoromethyl)phenylpropan-2-ol features a phenyl ring substituted with a bromine atom at the 2-position and a trifluoromethyl group at the 4-position, combined with a propan-2-ol side chain. This specific arrangement of substituents imparts distinct electronic and steric properties to the molecule, making it a versatile scaffold for further chemical modifications and functionalization. The presence of both bromine and trifluoromethyl groups enhances its reactivity, allowing for diverse synthetic pathways that can be tailored to meet specific research needs.

In recent years, the demand for novel compounds with tailored properties has surged in academic and industrial research settings. The 1-2-bromo-4-(trifluoromethyl)phenylpropan-2-ol compound addresses this need by providing a robust platform for exploring new pharmacophores and bioactive molecules. Its molecular structure is particularly well-suited for applications in medicinal chemistry, where it can serve as a precursor for synthesizing more complex derivatives with enhanced biological activity.

One of the most compelling aspects of this compound is its potential in drug discovery. The trifluoromethyl group, known for its ability to modulate metabolic stability and binding affinity, is a common feature in many approved drugs. By incorporating this moiety into the 1-2-bromo-4-(trifluoromethyl)phenylpropan-2-ol framework, researchers can develop molecules with improved pharmacokinetic profiles. Furthermore, the bromine atom provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of heterocyclic structures that are prevalent in many bioactive compounds.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The trifluoromethyl group, in particular, has been extensively studied for its ability to enhance lipophilicity, metabolic stability, and binding interactions with biological targets. The 1-2-bromo-4-(trifluoromethyl)phenylpropan-2-ol compound leverages these properties, making it an attractive candidate for developing novel therapeutics. For instance, researchers have utilized similar scaffolds to explore inhibitors of enzymes involved in cancer metabolism and inflammation pathways.

The bromo substituent on the phenyl ring also plays a crucial role in determining the reactivity and selectivity of the compound. Brominated aromatic compounds are widely used in synthetic chemistry due to their ease of handling and compatibility with various reaction conditions. The presence of this substituent allows for facile introduction of additional functional groups, enabling the creation of libraries of derivatives that can be screened for biological activity.

In addition to its pharmaceutical applications, 1-2-bromo-4-(trifluoromethyl)phenylpropan-2-ol has potential uses in materials science and agrochemical research. The unique combination of electronic and steric effects inherent in its structure makes it a valuable building block for designing novel materials with specific optoelectronic properties or enhanced biological activity.

Current research trends indicate that compounds featuring both bromine and trifluoromethyl groups are becoming increasingly important in drug discovery pipelines. The ability to modify these compounds through diverse synthetic strategies allows researchers to fine-tune their properties for optimal biological activity. For example, recent publications have demonstrated the use of 1-substituted-anilines derived from similar scaffolds as key intermediates in the synthesis of small-molecule inhibitors targeting protein-protein interactions.

The synthesis of 1-2-bromo-4-(trifluoromethyl)phenylpropan-2-ol involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the bromination of a precursor phenyl derivative followed by protection-deprotection strategies to introduce the propanol side chain. Advanced catalytic methods can be employed to achieve high yields and selectivity during these transformations.

The growing interest in fluorinated compounds underscores their importance in modern chemical biology. The 1-trifluoromethylbenzene moiety is particularly valuable due to its ability to influence drug-like properties such as solubility, permeability across biological membranes (P-glycoprotein), and metabolic stability. By incorporating this group into biologically relevant molecules like 1-bromo-N-(3-fluoro-pyridinyl)-3-fluoroacetonitrile, researchers can develop drugs with improved pharmacokinetic profiles.

In conclusion, 1-2-bromo-4-(trifluoromethyl)phenylpropan-2-ol (CAS No. 1547793-75-8) represents a significant advancement in synthetic chemistry with broad applications across pharmaceuticals, materials science, and agrochemicals. Its unique structural features make it an invaluable scaffold for developing novel bioactive molecules with enhanced drug-like properties. As research continues to uncover new synthetic methodologies and biological targets, compounds like this are poised to play an increasingly important role in advancing scientific discovery.